
Sesone's environmental persistence compared
to modern herbicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sesone

Cat. No.: B092327 Get Quote

A Comparative Guide to the Environmental Persistence of Sesone and Modern Herbicides

This guide provides a detailed comparison of the environmental persistence of the historical

pro-herbicide Sesone with two widely used modern herbicides, Glyphosate and Atrazine. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science, offering objective data, standardized experimental protocols, and visual

representations of key biological and experimental pathways.

Herbicide Profiles
Sesone (2-(2,4-dichlorophenoxy)ethyl sodium sulfate): Sesone is a historical herbicide that is

inactive upon application. In the soil, microbial action converts it into the phytotoxic compound

2-(2,4-dichlorophenoxy)ethanol, which is then oxidized to the well-known herbicide 2,4-D (2,4-

dichlorophenoxyacetic acid). Therefore, the environmental persistence and activity of Sesone
are dictated by the fate of its active form, 2,4-D.

Glyphosate (N-(phosphonomethyl)glycine): Glyphosate is the world's most widely used broad-

spectrum, non-selective, post-emergence herbicide.[1] It functions by inhibiting the 5-

enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme, which is critical for the synthesis

of aromatic amino acids in plants and some microorganisms.[1][2]

Atrazine (6-chloro-N2-ethyl-N4-isopropyl-1,3,5-triazine-2,4-diamine): Atrazine is a selective,

pre-emergence herbicide used to control broadleaf and grassy weeds in crops like maize,

sugarcane, and on turf.[3] It acts by inhibiting photosynthesis. Despite being banned in the
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European Union since 2004 due to groundwater contamination concerns, it remains one of the

most heavily used herbicides in the United States.[3][4]

Quantitative Comparison of Environmental
Persistence
The environmental persistence of a herbicide is often measured by its half-life (DT50), the time

it takes for 50% of the initial amount to degrade. This value can vary significantly based on soil

type, temperature, moisture, and microbial activity.[5][6] Another key metric is the soil organic

carbon-water partitioning coefficient (Koc), which indicates a chemical's tendency to bind to soil

particles versus moving with water; a higher Koc value suggests lower mobility.

Herbicide Active Form
Typical Soil
Half-life
(DT50)

Water Half-
life (DT50)

Soil
Mobility
(Koc)

Persistence
Class (Soil)

Sesone 2,4-D 10 - 66 days

15 days

(aerobic) to

>300 days

(anaerobic)

~70 mL/g
Low to

Moderate

Glyphosate Glyphosate

2 - 197 days

(typical field:

47 days)[1]

3 days - 19

weeks[7]

24,000 mL/g

(High

Adsorption)

Low to High

Atrazine Atrazine

13 - 261 days

(typical field:

60-75 days)

[3][8]

>100 days

(photolysis);

can be years

in

groundwater[

9][10]

~100 mL/g
Moderate to

High

Note: Data is compiled from multiple sources and represents a range of reported values.[1][3]

[7][8][9][10]
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The data presented above are typically generated using standardized protocols developed by

international bodies like the Organisation for Economic Co-operation and Development (OECD)

and national agencies like the U.S. Environmental Protection Agency (EPA).

Protocol for Aerobic and Anaerobic Transformation in
Soil (OECD 307)
This test guideline is designed to determine the rate and pathway of herbicide degradation in

soil under both aerobic and anaerobic conditions.[11][12]

Soil Selection: Representative soil samples (e.g., sandy loam, silty loam) are collected and

characterized.

Test Substance Application: The herbicide, often labeled with Carbon-14 (¹⁴C) for tracking

purposes, is applied to the soil samples at a specified concentration.[11]

Incubation:

Aerobic: Soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and

moisture level for up to 120 days. A continuous stream of air is passed through the

incubation flasks to maintain aerobic conditions.[11][13]

Anaerobic: After an initial aerobic phase to allow for some degradation, the soil is flooded

and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions before further

incubation.

Sampling and Analysis: At predefined intervals, duplicate soil samples are removed. The soil

is extracted using appropriate solvents.

Quantification: Analytical techniques such as High-Performance Liquid Chromatography

(HPLC) and Liquid Scintillation Counting (LSC) are used to quantify the remaining parent

herbicide and identify and quantify any major transformation (degradation) products.[11]

Data Analysis: The disappearance of the parent compound over time is plotted, and kinetic

models are used to calculate the degradation half-life (DT50).

Below is a conceptual workflow for this experimental protocol.
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Fig. 1: Experimental workflow for determining herbicide soil half-life (OECD 307).

Degradation and Signaling Pathways
Degradation Pathways
The breakdown of herbicides in the environment is a critical factor in their persistence. This is

primarily a microbial process, though chemical degradation (e.g., photolysis, hydrolysis) can

also occur.

Sesone: As a pro-herbicide, Sesone's pathway begins with its conversion to 2,4-D, which

then undergoes further microbial degradation.

Glyphosate: The two main microbial degradation pathways for glyphosate are the glyphosate

oxidase (GOX) pathway, which yields aminomethylphosphonic acid (AMPA), and the C-P

lyase pathway, which yields sarcosine and inorganic phosphate.[14][15]

Atrazine: Atrazine degradation occurs primarily through microbial action, involving N-

dealkylation and hydrolysis of the chloro substituent.[9]
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The diagram below illustrates the comparative degradation pathways.
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Fig. 2: Microbial degradation pathways of Sesone (via 2,4-D) and Glyphosate.

Signaling Pathways (Mode of Action)
The mode of action determines how a herbicide kills the target plant and is crucial for

understanding potential non-target effects.

Sesone (2,4-D): As a synthetic auxin, 2,4-D mimics the natural plant hormone indole-3-

acetic acid (IAA). It binds to auxin receptors, leading to the degradation of transcriptional

repressors (Aux/IAA proteins). This results in the uncontrolled expression of auxin-

responsive genes, causing disorganized growth and eventual plant death.
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Glyphosate: Glyphosate targets the shikimate pathway, which is absent in animals. It

specifically inhibits the enzyme EPSP synthase. This blockage prevents the synthesis of

essential aromatic amino acids (phenylalanine, tyrosine, and tryptophan), leading to a

systemic shutdown of protein synthesis and other vital functions, ultimately killing the plant.

[2][16]

The following diagram illustrates the inhibition of the shikimate pathway by glyphosate.

Shikimate-3-P
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(Tyr, Trp, Phe) Proteins & Growth

Glyphosate

 INHIBITS 

Click to download full resolution via product page

Fig. 3: Glyphosate's mode of action via inhibition of the shikimate pathway.

Conclusion
This guide compares the environmental persistence of Sesone with the modern herbicides

Glyphosate and Atrazine.

Sesone (as 2,4-D) is characterized by relatively low to moderate persistence in soil under

aerobic conditions but can be much more persistent in anaerobic water environments. Its

mobility is moderate.
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Glyphosate exhibits a very wide range of soil half-lives, but its herbicidal activity is quickly

lost as it binds very strongly to soil particles, resulting in extremely low mobility.[1][17] Its

primary degradation product is AMPA.[1]

Atrazine is significantly more persistent in both soil and water than 2,4-D and has low soil

adsorption, leading to a high potential for leaching into groundwater and surface water, which

is a primary environmental concern.[8][10]

The choice of herbicide has significant implications for environmental fate. While older

compounds like Sesone (2,4-D) are less persistent than Atrazine, modern herbicides like

Glyphosate have different environmental profiles dominated by strong soil adsorption.

Understanding these persistence metrics, degradation pathways, and modes of action is

essential for informed risk assessment and the development of more environmentally benign

weed management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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